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Compound of Interest

Compound Name: Isopropylicyclobutane

Cat. No.: B031417

Isopropylcyclobutane: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the physical and chemical properties of
isopropylcyclobutane (CAS No. 872-56-0).[1][2][3][4][5][6][7] Isopropylcyclobutane, a
saturated aliphatic cycloalkane, is a molecule of interest in various chemical research domains.
This document consolidates key data on its molecular structure, physical characteristics, and
spectral information. Detailed experimental methodologies for the determination of these
properties are also presented, alongside graphical representations of relevant workflows to
facilitate a deeper understanding and replication of scientific findings.

Molecular and Chemical Identity

Isopropylcyclobutane is a cycloalkane with the chemical formula C7H14.[1][2][4][5][6][7][8][9]
Its structure consists of a cyclobutane ring substituted with an isopropy! group.

Table 1: Chemical Identifiers and Descriptors
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Identifier Value Source

IUPAC Name propan-2-ylcyclobutane PubChem[1]

CAS Number 872-56-0 ChemIDplus; EPA DSSTox[1]
Molecular Formula C7H14 PubChem[1]

Molecular Weight 98.19 g/mol PubChem[1]

Canonical SMILES Ccc(C)cicceen PubChem[1]

INChl=1S/C7H14/c1-6(2)7-4-3-
InChl PubChem[1]
5-7/h6-7H,3-5H2,1-2H3

RFHQRRJFJJCQDJ-
InChlKey PubChem[1]
UHFFFAOYSA-N

Physical Properties

The physical state of isopropylcyclobutane at standard temperature and pressure is a liquid.
[1] A summary of its key physical properties is provided in the table below.

Table 2: Physical Properties of Isopropylcyclobutane
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Property Value Units Conditions Source
Boiling Point 90.5-91.5 °C ChemicalBook][3]
Kazanskii,
365.7 K Lukina, et al.,
1955[2]
Derfer, Greenlee,
365.85 K
et al., 1949[2]
Melting Point -106 °C Stenutz[8]
Derfer, Greenlee,
166.72 K
et al., 1949[2]
Anonymous,
166.8 K
1946[2]
Density 0.746 g/mL Stenutz[8]
0.7464 g/cm3 145 °C ChemicalBook[3]
Refractive Index 1.408 nD Stenutz[8]
Molar Volume 1315 mL/mol Stenutz[8]
Molecular
) 32.45 mL/mol Stenutz[8]
Refractive Power
o Holmes and
lonization Energy  9.28 £ 0.05 eV

Lossing, 1991[6]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and identification of
isopropylcyclobutane.

Mass Spectrometry

Mass spectrometry data for isopropylcyclobutane is available through the NIST Mass
Spectrometry Data Center.[1][4][5] The fragmentation pattern observed under electron
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ionization provides a unique fingerprint for the molecule.

Infrared (IR) Spectroscopy

Vapor phase IR spectral data for isopropylcyclobutane is available and can be accessed
through the NIST/EPA Gas-Phase Infrared Database.[1][4][10] The spectrum exhibits
characteristic C-H stretching and bending vibrations for the cyclobutyl and isopropyl! groups.

Experimental Protocols

Detailed experimental methodologies are essential for the accurate determination of physical
and chemical properties.

Synthesis of Isopropylcyclobutane

A general method for the synthesis of monoalkylcyclobutanes involves the reduction of
neopentyl-type tribromides. This procedure was reported by Derfer, Greenlee, and Boord in
1949.[2]

Experimental Workflow: Synthesis of Monoalkylcyclobutanes

Reactants

| Reaction Vessel Quenching Extraction Drying Distillation Isopropylcyclobutane
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Click to download full resolution via product page

Caption: Workflow for the synthesis of isopropylcyclobutane.

Protocol:
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e Reaction Setup: The neopentyl-type tribromide is dissolved in a suitable solvent in a reaction
vessel under an inert atmosphere.

» Reduction: A reducing agent is added to the solution. The reaction mixture is stirred at a
specific temperature for a designated period to facilitate the cyclization and reduction.

» Work-up: The reaction is quenched, followed by extraction with an organic solvent. The
organic layer is then washed and dried.

 Purification: The crude product is purified by distillation to yield pure isopropylcyclobutane.

Determination of Boiling Point

The boiling point of isopropylcyclobutane can be determined by distillation.

Experimental Workflow: Boiling Point Determination by Distillation

Apparatus Setup Procedure

Distillation Flask

Heating Mantle Condenser

Receiving Flask Condensation

Collection

Click to download full resolution via product page
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Caption: Workflow for boiling point determination.
Protocol:
o Apparatus: A standard distillation apparatus is assembled.

o Procedure: Isopropylcyclobutane is placed in the distillation flask. The liquid is heated, and
the temperature at which the vapor and liquid phases are in equilibrium (i.e., the temperature
at which the liquid steadily boils and condenses) is recorded as the boiling point.

Measurement of Refractive Index

The refractive index is a fundamental physical property that can be measured using a
refractometer.[11]

Logical Relationship: Refractive Index Measurement

@ Prism Sample (Isopropylcyclobutane) Refracted Light Detector/Eyepiece Measures Angle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the physical and chemical properties of
isopropylcyclobutane?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031417#what-are-the-physical-and-chemical-
properties-of-isopropylcyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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